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Compound of Interest

Compound Name: (R)-1-N-Boc-piperidine-2-ethanol

Cat. No.: B152149 Get Quote

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and applications of (R)-1-N-Boc-piperidine-2-ethanol, a key chiral intermediate in organic

synthesis and medicinal chemistry. This document is intended for researchers, scientists, and

professionals in the field of drug development and chemical synthesis.

Core Chemical Properties
(R)-1-N-Boc-piperidine-2-ethanol is a chiral piperidine derivative featuring a tert-

butyloxycarbonyl (Boc) protecting group on the nitrogen atom. This protecting group enhances

its stability and modulates its reactivity in various chemical transformations. The presence of a

hydroxyl group on the ethyl side chain at the 2-position provides a versatile handle for further

functionalization.

Physicochemical and Spectroscopic Data
A summary of the key quantitative data for (R)-1-N-Boc-piperidine-2-ethanol is presented in

the table below for easy reference and comparison.
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Property Value Reference

CAS Number 250249-85-5 [1]

Molecular Formula C₁₂H₂₃NO₃ [1][2]

Molecular Weight 229.32 g/mol [1][2]

Appearance
Colorless to light yellow

liquid/oil
[1]

Density 1.043 g/cm³ [1][2]

Boiling Point 324.1 ± 15.0 °C (Predicted) [2]

pKa 15.15 ± 0.10 (Predicted) [1]

Optical Activity
[α]²⁰/D +52.4° (c=0.9g/100ml

CHCl₃)
[1]

Storage Temperature
Room Temperature, Sealed in

dry
[1]

Synthesis and Experimental Protocols
The synthesis of (R)-1-N-Boc-piperidine-2-ethanol is typically achieved through the reduction

of the corresponding carboxylic acid, (R)-2-(1-(tert-butoxycarbonyl)piperidin-2-yl)acetic acid.

General Synthesis Protocol
A general and efficient method for the preparation of (R)-1-N-Boc-piperidine-2-ethanol
involves the use of a strong reducing agent such as Lithium Aluminium Hydride (LAH).[1]

Materials:

(R)-2-(1-(tert-butoxycarbonyl)piperidin-2-yl)acetic acid

Lithium Aluminium Hydride (LAH) 2.0 M solution in THF

Anhydrous Dichloromethane (CH₂Cl₂)
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Ethyl acetate

Saturated Sodium Bicarbonate (NaHCO₃) solution

Water

Brine

Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

A solution of (R)-2-(1-(tert-butoxycarbonyl)piperidin-2-yl)acetic acid (1 equivalent) in

anhydrous CH₂Cl₂ is prepared under an argon atmosphere.

A 2.0 M THF solution of Lithium Aluminium Hydride (1.5 equivalents) is added dropwise to

the solution.

The reaction mixture is heated to 55 °C and stirred for 4 hours.

After completion, the reaction is cooled to room temperature and diluted with ethyl acetate.

The reaction is carefully quenched by the addition of a saturated NaHCO₃ solution.

The mixture is concentrated under reduced pressure.

The residue is redissolved in CH₂Cl₂, and the organic layer is washed sequentially with water

and brine.

The organic layer is dried over anhydrous Na₂SO₄ and concentrated under reduced pressure

to yield (R)-1-N-Boc-piperidine-2-ethanol as a light-colored oil.[1]

Applications in Drug Discovery and Development
(R)-1-N-Boc-piperidine-2-ethanol serves as a valuable building block in the synthesis of

complex molecules, particularly in the pharmaceutical industry. Its chiral nature and functional

groups make it an essential intermediate for creating novel drug candidates. While this specific

molecule is a versatile starting material, it is often a precursor to other key intermediates, such
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as the corresponding aldehyde, which is then used in the synthesis of various natural and

synthetic compounds.[3] The piperidine scaffold is a common motif in many biologically active

compounds, and the ability to introduce specific stereochemistry at the 2-position is crucial for

targeting specific biological receptors.

Experimental Workflow Diagram
The following diagram illustrates the general workflow for the synthesis and purification of

(R)-1-N-Boc-piperidine-2-ethanol.

Synthesis Work-up & Purification Final Product

Start: (R)-2-(1-(tert-butoxycarbonyl)
piperidin-2-yl)acetic acid in CH2Cl2 Add LiAlH4 in THF

Dropwise addition
Heat to 55°C for 4h Cool to Room Temperature Dilute with Ethyl Acetate Quench with sat. NaHCO3 Concentrate Extract with CH2Cl2 Wash with Water & Brine Dry over Na2SO4 Concentrate (R)-1-N-Boc-piperidine-2-ethanol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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